Cas no 117724-62-6 (Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 117724-62-6
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD00153150
• CID: 132848
• PubChem ID: 1486077
• Update Time: 2025-05-26

Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate
• 5-Thiazolecarboxylicacid, 2-methyl-4-(trifluoromethyl)-, ethyl ester
• Ethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• ethyl 4-(trifluoromethyl)-2-methylthiazole-5-carboxylate
• ethyl 2-methyl-4-trifluoromethyl-5-thiazolecarboxylate
• A893306
• MFCD00153150
• CS-0313305
• AKOS005071190
• SCHEMBL2145779
• Bionet2_000259
• DTXSID60363345
• ethyl 2-methyl-4-trifluoromethylthiazole-5-carboxylate
• 117724-62-6
• AMY12249
• FT-0769832
• 8F-011
• W-204958
• HMS1364L17
• Ethyl 2-methyl-4-(trifluoromethyl)-thiazole-5-carboxylate
• DA-33952
• 2-Methyl-4-trifluoromethylthiazole-5-carboxylic acid ethyl ester
• Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• MDL： MFCD00153150
• Inchi： 1S/C8H8F3NO2S/c1-3-14-7(13)5-6(8(9,10)11)12-4(2)15-5/h3H2,1-2H3
• InChI Key： FKNJDCSKTSRSSW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Exact Mass: 239.02300
• Monoisotopic Mass: 239.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-37
• Boiling Point: 271.1±40.0 ºC (760 Torr),
• Flash Point: 117.8±27.3 ºC,
• Refractive Index: 1.467
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 67.43000
• LogP: 2.64700

Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate, with CAS No. 117724-62-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the trifluoromethyl group and the ethyl ester moiety in its structure endows it with unique chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize energy consumption. This approach not only improves the efficiency of the process but also aligns with the growing demand for sustainable chemical manufacturing practices.

The structural characteristics of this compound play a pivotal role in its functionality. The thiazole ring is known for its stability and ability to participate in various chemical reactions, such as nucleophilic substitutions and electrophilic additions. The trifluoromethyl group attached to the ring introduces electron-withdrawing effects, which can modulate the reactivity of the molecule. This property makes Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate a promising candidate for applications in drug discovery and agrochemicals.

One of the most notable applications of this compound is in the development of herbicides. The trifluoromethyl group enhances the lipophilicity of the molecule, allowing it to penetrate plant tissues more effectively. Recent research has demonstrated that Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate exhibits potent activity against a wide range of weeds without causing significant harm to crops. This makes it a valuable addition to modern agricultural practices aimed at improving crop yields while minimizing environmental impact.

In addition to its agricultural applications, Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has shown potential in pharmaceutical research. The thiazole ring is a common structural motif in many bioactive compounds, including antifungal and anticancer agents. Recent studies have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

The stability and reactivity of Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate make it an attractive candidate for use in polymer chemistry as well. Its ability to undergo various polymerization reactions under mild conditions has led to its incorporation into advanced materials such as high-performance polymers and stimuli-responsive hydrogels. These materials have applications in fields ranging from biomedical engineering to energy storage.

Despite its numerous advantages, the handling and storage of Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative packaging solutions and storage techniques to ensure the stability and longevity of this compound during transportation and use.

In conclusion, Ethyl 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 117724-62-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and materials science.